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Compound of Interest

Compound Name: (+)-3-Methylcyclohexanone

Cat. No.: B081377 Get Quote

Technical Guide: Physical Properties of (+)-3-
Methylcyclohexanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of (+)-3-
Methylcyclohexanone, specifically its boiling point and density. The information herein is

intended to support research, development, and quality control activities where this compound

is utilized.

Core Physical Properties
(+)-3-Methylcyclohexanone, a chiral cyclic ketone, is a colorless to pale yellow liquid at room

temperature. Its physical characteristics are crucial for handling, process design, and analytical

method development.

Data Presentation
The quantitative physical properties of (+)-3-Methylcyclohexanone are summarized in the

table below. These values are compiled from various sources and represent typical

measurements under standard conditions.
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Physical Property Value Conditions

Boiling Point 168-170 °C
At atmospheric pressure (760

mmHg)[1][2][3]

Density 0.914 - 0.916 g/mL At 25 °C[3][4][5]

Note: The physical properties of the specific enantiomer (+)-3-Methylcyclohexanone are

consistent with those of the racemic mixture.[5]

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail standard laboratory protocols for measuring the boiling point and

density of liquid samples such as (+)-3-Methylcyclohexanone.

Determination of Boiling Point (Thiele Tube Method)
The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a small quantity of liquid.

Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube (e.g., ignition tube)

Heating mantle or Bunsen burner

Mineral oil or other suitable heating bath fluid

Stand and clamps

Procedure:
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Sample Preparation: Fill the small test tube to a depth of approximately 2-3 cm with (+)-3-
Methylcyclohexanone.

Capillary Insertion: Place the capillary tube, with its sealed end uppermost, into the test tube

containing the sample.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire.

The bottom of the test tube should be level with the thermometer bulb.

Heating: Suspend the thermometer and attached test tube in the Thiele tube, ensuring the

sample is below the level of the side arm. The heating fluid should cover the sample but not

contaminate it.

Observation: Gently heat the side arm of the Thiele tube. As the temperature rises, a stream

of bubbles will emerge from the open end of the capillary tube.

Boiling Point Determination: Continue heating until a continuous and rapid stream of bubbles

is observed. Turn off the heat and allow the apparatus to cool slowly. The boiling point is the

temperature at which the bubbling ceases and the liquid just begins to be drawn back into

the capillary tube.[1][4]

Recording: Record the temperature at this point. It is advisable to repeat the measurement to

ensure accuracy.

Determination of Density (Pycnometer Method)
The pycnometer method is a highly precise technique for determining the density of a liquid by

measuring the mass of a known volume.

Apparatus:

Pycnometer (specific gravity bottle) with a ground-glass stopper containing a capillary bore

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Distilled water
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Acetone (for cleaning and drying)

Procedure:

Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with distilled water,

followed by acetone, and allow it to dry completely.

Mass of Empty Pycnometer: Accurately weigh the clean, dry, and empty pycnometer with its

stopper (m_pycnometer).

Mass of Pycnometer with Water: Fill the pycnometer with distilled water and insert the

stopper, ensuring that excess water is expelled through the capillary. Thermostat the filled

pycnometer in a constant temperature water bath at 25 °C. Dry the exterior of the

pycnometer and weigh it (m_pycnometer+water).

Volume of Pycnometer: Calculate the volume of the pycnometer (V_pycnometer) using the

known density of water at 25 °C (ρ_water ≈ 0.99704 g/mL): V_pycnometer =

(m_pycnometer+water - m_pycnometer) / ρ_water

Mass of Pycnometer with Sample: Empty and dry the pycnometer. Fill it with (+)-3-
Methylcyclohexanone, insert the stopper, thermostat at 25 °C, dry the exterior, and weigh it

(m_pycnometer+sample).

Density Calculation: Calculate the density of the sample (ρ_sample) using the following

formula: ρ_sample = (m_pycnometer+sample - m_pycnometer) / V_pycnometer[6]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the determination of the physical

properties of a liquid sample.
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Workflow for Physical Property Determination of a Liquid Sample

Sample Preparation

Boiling Point Determination (Thiele Tube)

Density Determination (Pycnometer)

Data Analysis and Reporting

Receive Liquid Sample

Assess Sample Purity (e.g., GC, NMR)

Assemble Thiele Tube Apparatus

Weigh Empty Pycnometer

Heat Sample and Observe Bubbling

Record Temperature at Bubble Cessation

Analyze and Compare with Literature

Weigh Pycnometer with Water

Calculate Pycnometer Volume

Weigh Pycnometer with Sample

Calculate Sample Density

Generate Final Report

Click to download full resolution via product page

Caption: Workflow for Determining Physical Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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